Cas no 890817-95-5 (Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate)

• Product Name: Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate
• CAS No: 890817-95-5
• MF: C₂₁H₁₇F₂NO₄S
• MW: 417.425791501999
• MDL: MFCD14807590
• CID: 4658830
• Update Time: 2025-06-20

Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,6-difluorobenzamido)-5-(4-ethoxyphenyl)thiophene-2-carboxylate
• methyl 3-(2,6-difluorobenzamido)-5-(4-ethoxyphenyl)thiophene-2-carboxylate(WXC04091)
• 2-Thiophenecarboxylic acid, 3-[(2,6-difluorobenzoyl)amino]-5-(4-ethoxyphenyl)-, methyl ester
• Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate

• MDL： MFCD14807590
• Inchi： 1S/C21H17F2NO4S/c1-3-28-13-9-7-12(8-10-13)17-11-16(19(29-17)21(26)27-2)24-20(25)18-14(22)5-4-6-15(18)23/h4-11H,3H2,1-2H3,(H,24,25)
• InChI Key： WZWHILCGTTWEDP-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=C(OCC)C=C2)=CC=1NC(=O)C1=C(F)C=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate

Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate: A Comprehensive Overview

Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate (CAS No. 890817-95-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including the 2,6-Difluorobenzamido and 4-Ethoxyphenyl moieties, contributes to its unique chemical properties and potential biological activities.

The thiophene core of this molecule is particularly noteworthy, as thiophene derivatives have been extensively studied for their diverse pharmacological effects. Thiophenes are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The incorporation of the 3-(2,6-Difluorobenzamido) group enhances the compound's potential to interact with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate stands out as a compound that embodies these goals. Its structural features suggest that it may possess the ability to modulate various biological pathways, thereby offering potential benefits in the treatment of chronic diseases and other medical conditions.

The 4-Ethoxyphenyl group in the molecule adds another layer of complexity, contributing to its potential as a bioactive entity. Ethoxyphenyl derivatives are known for their role in various pharmacological applications, including their use as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The combination of these functional groups in Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate makes it a compound of great interest for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

The pharmacological potential of Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate has been explored through various in vitro and in vivo studies. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, its ability to interact with specific protein targets could make it a valuable tool in the development of targeted therapies.

The role of fluorine atoms in enhancing the bioactivity of pharmaceutical compounds is well-documented. The presence of two fluorine atoms at the 2 and 6 positions of the benzamide group in this molecule is particularly significant. Fluorine substitution can influence both the metabolic stability and binding affinity of a drug molecule. In Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate, these fluorine atoms are expected to contribute to its pharmacokinetic properties, potentially improving its therapeutic index.

Ongoing research is focused on elucidating the mechanisms by which this compound exerts its biological effects. High-throughput screening (HTS) techniques are being employed to identify potential therapeutic applications. Additionally, computational modeling and molecular dynamics simulations are being used to predict how Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate interacts with biological targets at the molecular level.

The development of novel drug candidates is a complex process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate represents an example of how interdisciplinary approaches can lead to significant advancements in medicinal chemistry. By combining synthetic expertise with biological evaluation, researchers can identify promising compounds that may eventually translate into new treatments for patients worldwide.

In conclusion, Methyl 3-(2,6-Difluorobenzamido)-5-(4-Ethoxyphenyl)Thiophene-2-Carboxylate (CAS No. 890817-95-5) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in the discovery and development of next-generation pharmaceuticals.